Cas no 1568035-45-9 (methyl N-(3R)-piperidin-3-ylcarbamate)

• Product Name: methyl N-(3R)-piperidin-3-ylcarbamate
• CAS No: 1568035-45-9
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• MDL: MFCD26924486
• CID: 5617573
• PubChem ID: 28378378
• Update Time: 2025-06-12

methyl N-(3R)-piperidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1568035-45-9
• EN300-2993517
• methyl N-[(3R)-piperidin-3-yl]carbamate
• methyl N-(3R)-piperidin-3-ylcarbamate

• MDL： MFCD26924486
• Inchi： 1S/C7H14N2O2/c1-11-7(10)9-6-3-2-4-8-5-6/h6,8H,2-5H2,1H3,(H,9,10)/t6-/m1/s1
• InChI Key： SCUBSOQVOMVOFY-ZCFIWIBFSA-N
• SMILES： O(C)C(N[C@H]1CNCCC1)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.4Ų

Additional information on methyl N-(3R)-piperidin-3-ylcarbamate

Comprehensive Overview of Methyl N-(3R)-piperidin-3-ylcarbamate (CAS No. 1568035-45-9): Properties, Applications, and Research Insights

Methyl N-(3R)-piperidin-3-ylcarbamate (CAS No. 1568035-45-9) is a chiral piperidine derivative gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a carbamate functional group attached to the (3R)-piperidin-3-yl backbone, serves as a versatile intermediate in drug discovery. Its stereospecificity (3R configuration) makes it particularly valuable for designing targeted therapies, aligning with current trends in precision medicine and enantioselective synthesis.

Recent studies highlight the role of methyl N-(3R)-piperidin-3-ylcarbamate in modulating neurotransmitter systems, with potential applications in neurology and psychiatry. Researchers are investigating its interactions with G-protein-coupled receptors (GPCRs), a hot topic in 2024 drug development. The compound’s carbamate moiety enhances metabolic stability—a critical factor addressed in modern AI-driven molecular optimization workflows, frequently searched by medicinal chemists.

The synthesis of CAS 1568035-45-9 typically involves stereocontrolled reactions, such as asymmetric hydrogenation or enzymatic resolution, reflecting the growing demand for green chemistry approaches. Analytical data (HPLC, NMR) confirm its high enantiomeric excess (>98%), meeting stringent quality standards for pharmaceutical intermediates. This aligns with industry searches for "chiral building blocks with HPLC certification" and "scalable enantioselective processes."

Beyond therapeutics, methyl N-(3R)-piperidin-3-ylcarbamate derivatives show promise in agrochemicals, particularly as biodegradable plant growth regulators—a trending topic amid sustainable agriculture debates. Its piperidine core also features in materials science, where researchers explore its use in self-assembling molecular frameworks (SAMFs), frequently discussed in nanotechnology forums.

Regulatory assessments confirm that CAS 1568035-45-9 complies with major pharmacopeias (USP/EP), addressing frequent queries about "FDA-compliant synthons." Storage recommendations (-20°C under argon) and handling protocols cater to laboratory safety trends, while its solubility profile (DMSO >50 mg/mL) facilitates high-throughput screening compatibility—a key requirement in AI-augmented drug discovery platforms.

Ongoing research explores structure-activity relationships (SAR) of this compound’s derivatives against kinase targets, leveraging computational tools like molecular docking simulations—a technique dominating 2024 scientific literature. Patent analyses reveal increasing filings incorporating (3R)-piperidin-3-yl motifs, particularly in allosteric modulator designs for CNS disorders.

In summary, methyl N-(3R)-piperidin-3-ylcarbamate exemplifies the convergence of chiral chemistry and modern drug design. Its CAS 1568035-45-9 designation serves as a pivotal reference for researchers investigating stereoselective synthesis, GPCR targeting, and sustainable molecular architectures—topics consistently ranking high in academic search engines and AI-curated research databases.